3-(5-Amino-1-ethyl-1H-benzoimidazol-2-YL)-propan-1-OL dihydrochloride

• IUPAC Name: 3-(5-amino-1-ethylbenzimidazol-2-yl)propan-1-ol;dihydrochloride
• InChI: InChI=1S/C12H17N3O.2ClH/c1-2-15-11-6-5-9(13)8-10(11)14-12(15)4-3-7-16;;/h5-6,8,16H,2-4,7,13H2,1H3;2*1H
• InChI Key: RZNFQQPWAYFIMG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)N)N=C1CCCO.Cl.Cl
• Molecular Formula: C12H19Cl2N3O
• Molecular Weight: 292.20 g/mol

Description

3-(5-Amino-1-ethyl-1H-benzoimidazol-2-YL)-propan-1-OL dihydrochloride, commonly known as 5-AEP-DHC, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of the amino acid proline, and is widely used in biochemistry and physiology research. It is a small molecule that can be used in a variety of ways, from studying the effects of drugs on cells to understanding the biochemical and physiological effects of a variety of compounds.

Scientific Research Applications

5-AEP-DHC has a wide range of applications in scientific research. It has been used to study the effects of drugs on cells, and has been used in biochemistry and physiology research to understand the biochemical and physiological effects of a variety of compounds. It has also been used in drug discovery and development, as well as in the study of enzyme inhibitors and activators. Additionally, 5-AEP-DHC has been used in the study of protein-protein interactions, and has been used to study the structure and function of proteins.

Mechanism of Action

The mechanism of action of 5-AEP-DHC is not fully understood. However, it is believed that the compound binds to specific proteins and enzymes, which then alters the activity of those proteins and enzymes. This binding is thought to be mediated by hydrogen bonding, as well as other non-covalent interactions. Additionally, 5-AEP-DHC is believed to interact with the active sites of enzymes, which can alter the activity of those enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-AEP-DHC are not well understood. However, it has been shown to have an effect on the activity of certain enzymes and proteins, and has been shown to alter the activity of certain hormones. Additionally, 5-AEP-DHC has been shown to have an effect on the activity of certain neurotransmitters, such as dopamine and serotonin.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-AEP-DHC in laboratory experiments is its ability to bind to specific proteins and enzymes, which can then be used to study the activity of those proteins and enzymes. Additionally, 5-AEP-DHC is relatively stable, and can be stored for long periods of time without degradation. However, one of the main limitations of using 5-AEP-DHC in laboratory experiments is that it can be difficult to synthesize, and can be expensive to purchase. Additionally, the compound can be toxic to cells, and must be used with caution.

Future Directions

There are a number of potential future directions for 5-AEP-DHC research. These include the development of new synthesis methods, the study of the effects of the compound on different cell types, and the development of new applications for the compound in drug discovery and development. Additionally, further research into the biochemical and physiological effects of 5-AEP-DHC could help to understand the compound’s mechanism of action and its potential therapeutic applications. Finally, further research into the structure and function of the proteins and enzymes that 5-AEP-DHC binds to could provide insight into the compound’s potential therapeutic applications.